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Compound of Interest

Compound Name: Fmoc-D-Chg-OH

Cat. No.: B557714

Introduction

Fmoc-D-cyclohexylglycine is a non-proteinogenic amino acid derivative that serves as a critical
building block in solid-phase peptide synthesis (SPPS). Its unique structural features,
particularly the bulky and hydrophobic cyclohexyl side chain, make it a valuable component in
the design of novel peptides for therapeutic and research applications. The 9-
fluorenylmethoxycarbonyl (Fmoc) protecting group on the alpha-amino group allows for its
controlled and sequential incorporation into a growing peptide chain under mild basic
conditions, a hallmark of Fmoc-based SPPS. This guide provides an in-depth overview of the
structure, properties, and applications of Fmoc-D-cyclohexylglycine for researchers, scientists,
and professionals in drug development.

Chemical Structure and Properties

Fmoc-D-cyclohexylglycine is characterized by a cyclohexyl group attached to the alpha-carbon
of the glycine backbone. The amino group is protected by the Fmoc moiety.

Molecular Formula: C23H2sNOa4[1][2][3]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b557714?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8836030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8836030/
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc05530c
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc05530c
https://www.mdpi.com/2072-6694/16/5/1032
https://www.mdpi.com/2072-6694/16/5/1032
https://www.benchchem.com/product/b557714#fmoc-d-cyclohexylglycine-structure-and-formula
https://www.benchchem.com/product/b557714#fmoc-d-cyclohexylglycine-structure-and-formula
https://www.benchchem.com/product/b557714#fmoc-d-cyclohexylglycine-structure-and-formula
https://www.benchchem.com/product/b557714#fmoc-d-cyclohexylglycine-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

